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Compound of Interest

Compound Name: HO-PEG13-OH

Cat. No.: B102088 Get Quote

An In-depth Technical Guide to the Basic Handling and Storage of HO-PEG13-OH

For researchers, scientists, and drug development professionals, the proper handling and

storage of reagents are paramount to ensure experimental success, maintain reagent integrity,

and ensure laboratory safety. This guide provides a comprehensive overview of the basic

handling and storage of HO-PEG13-OH, a discrete polyethylene glycol (PEG) linker.

Properties of HO-PEG13-OH
HO-PEG13-OH is a homobifunctional PEG linker with 13 ethylene glycol units, terminating in a

hydroxyl group at each end. Its monodisperse nature ensures batch-to-batch consistency,

which is critical for applications in bioconjugation, drug delivery, and the development of

Proteolysis Targeting Chimeras (PROTACs).[1]

Table 1: Physicochemical Properties of HO-PEG13-OH

Property Value Reference(s)

Chemical Formula C26H54O14 [2][3]

Molecular Weight 590.7 g/mol [2][3]

Appearance
Colorless or white

solid/viscous liquid
[2][3]

Minimum Purity Typically ≥95% [3]

CAS Number 17598-96-8 [2][3]
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Handling and Personal Protective Equipment (PPE)
While specific hazard data for HO-PEG13-OH is not readily available, it is prudent to handle it

with the care afforded to all laboratory chemicals. General-purpose PEGs are considered to

have low toxicity. However, the reactivity of the terminal hydroxyl groups, especially when

activated, necessitates caution.

Standard Handling Procedures:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation.

Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.[4]

Prevent the formation of dust or aerosols.

When transferring the solid, use appropriate tools to avoid generating static electricity.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile gloves).

Body Protection: Wear a standard laboratory coat.

Storage Conditions
Proper storage is crucial to maintain the stability and reactivity of HO-PEG13-OH. Polyethylene

glycols are susceptible to oxidation and degradation, which can be accelerated by exposure to

light, heat, and atmospheric oxygen.[5][6]

Table 2: Recommended Storage Conditions for HO-PEG13-OH
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Condition Recommendation Rationale Reference(s)

Temperature

Long-term: ≤ -15°C

(e.g., -18°C or -20°C)

Short-term: Room

temperature for

shipping is generally

acceptable.

Low temperatures

minimize degradation

and oxidation,

preserving the

integrity of the

compound.

[2][5][7]

Atmosphere

Store under an inert

atmosphere (e.g.,

Nitrogen or Argon).

Prevents oxidation of

the PEG chain.
[5]

Light Protect from light.

Light, especially UV,

can cause

degradation of the

ether bonds in the

PEG chain.

[5][7]

Moisture

Keep in a dry

environment, using a

desiccant for storage

is recommended.

Before opening, allow

the container to warm

to room temperature

to prevent

condensation.

Moisture can affect

the stability and

reactivity of the

hydroxyl end groups.

[5][7]

Form

Store in its solid form.

Avoid long-term

storage in solution.

Stability is generally

higher in the solid

state.

[7]

Solubility
HO-PEG13-OH's amphiphilic nature, with its hydrophilic PEG chain and terminal hydroxyl

groups, allows for solubility in a range of solvents. This is a key property for its application in

bioconjugation, which often involves both aqueous and organic solvent systems.
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Table 3: Qualitative Solubility Profile of HO-PEG13-OH

Solvent Class Specific Solvents Expected Solubility Reference(s)

Aqueous Buffers
Water, Phosphate-

Buffered Saline (PBS)
High [8][9]

Polar Aprotic Solvents

Dimethyl sulfoxide

(DMSO),

Dimethylformamide

(DMF)

High [7][8]

Chlorinated Solvents
Dichloromethane

(DCM), Chloroform
High [7][8]

Alcohols Methanol, Ethanol Good to Moderate [7][8]

Ethers Diethyl ether Low to Insoluble [8][9]

Hydrocarbons Hexanes Low to Insoluble [8][9]

Note: This solubility profile is based on data for structurally similar discrete PEGs. It is always

recommended to perform a small-scale solubility test for your specific application.

Experimental Protocols
The terminal hydroxyl groups of HO-PEG13-OH are not inherently reactive towards many

functional groups on biomolecules and require activation for efficient conjugation.[10] A

common strategy involves converting one or both hydroxyl groups into more reactive species.

Protocol 1: Activation of a Single Hydroxyl Group to a
Mesylate
This protocol is a foundational step for creating a heterobifunctional linker from the

homobifunctional HO-PEG13-OH, often used in PROTAC synthesis.

Materials:

HO-PEG13-OH
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Anhydrous Dichloromethane (DCM)

Triethylamine (TEA)

Methanesulfonyl chloride (MsCl)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Round-bottom flask, magnetic stirrer, ice bath, and standard glassware.

Procedure:

Dissolve HO-PEG13-OH (1 equivalent) in anhydrous DCM under an inert atmosphere (e.g.,

argon or nitrogen).

Cool the solution to 0°C in an ice bath.

Add triethylamine (1.1 equivalents) to the solution.

Slowly add methanesulfonyl chloride (1.05 equivalents) dropwise to the reaction mixture.

Stir the reaction at 0°C for 1 hour.

Allow the reaction to warm to room temperature and continue stirring for an additional 4

hours.

Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution and

then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the monomesylated product.
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Protocol 2: General Workflow for Bioconjugation
The following diagram illustrates a typical workflow for the bioconjugation of a biomolecule

(e.g., a peptide or small molecule) using HO-PEG13-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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